Cas no 1259990-33-4 (3-(2-Bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid)

• Product Name: 3-(2-Bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• CAS No: 1259990-33-4
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• MDL: MFCD06656170
• CID: 5012353
• PubChem ID: 22309160
• Update Time: 2025-05-21

3-(2-Bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-Boc-DL-phenylalanine
• Boc-D-2-Bromophenylalanine
• 3-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• VZ31504
• SY023330
• SY023331
• A818202
• 3-(2-bromophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 3-(2-bromophenyl)-2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]propanoic acid
• 3-(2-Bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid

• MDL： MFCD06656170
• Inchi： 1S/C14H18BrNO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-6-4-5-7-10(9)15/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： XDJSTMCSOXSTGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2-Bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid

3-(2-Bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic Acid

The compound 3-(2-Bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid (CAS No. 1259990-33-4) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule consists of a propanoic acid backbone with a bromophenyl group at the 3-position and a tert-butoxycarbonylamino (Boc-amino) group at the 2-position, making it a versatile building block for various chemical modifications.

Recent studies have highlighted the importance of tert-butoxycarbonyl (Boc) protecting groups in peptide synthesis and medicinal chemistry. The Boc group is widely used to protect amino groups during the synthesis of complex molecules, ensuring stability and facilitating subsequent reactions. In the case of 3-(2-Bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid, the Boc group plays a critical role in stabilizing the amino group while allowing for further functionalization of the molecule.

The presence of the bromophenyl group introduces additional complexity and reactivity to the molecule. Bromine is a highly electronegative atom, which can influence the electronic properties of the aromatic ring. This makes the compound potentially useful in various substitution reactions, such as nucleophilic aromatic substitution, which are fundamental in organic synthesis. Recent advancements in catalytic methods have further expanded the scope of such reactions, enabling more efficient and selective transformations.

One of the most promising applications of 3-(2-Bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid lies in its potential as a precursor for peptide-based drugs. The combination of an amino group and a carboxylic acid group makes this compound an ideal candidate for forming peptide bonds, which are essential components of proteins and many bioactive molecules. Researchers have explored the use of this compound in constructing bioactive peptides with potential therapeutic applications, such as anti-inflammatory or anticancer agents.

In addition to its role in peptide synthesis, this compound has also been investigated for its ability to participate in other types of chemical reactions. For instance, the bromine atom on the phenyl ring can serve as a leaving group, enabling coupling reactions with nucleophiles or metals. Recent studies have demonstrated that such transformations can lead to the formation of diverse heterocyclic compounds, which are valuable in drug design due to their unique pharmacological properties.

The structural versatility of 3-(2-Bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid also makes it an attractive candidate for click chemistry applications. Click reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), are highly efficient methods for constructing complex molecules. By incorporating functional groups compatible with click chemistry into this compound, researchers can rapidly assemble larger molecules with intricate architectures.

From a synthetic perspective, the preparation of 3-(2-Bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid involves a series of well-established organic reactions. The synthesis typically begins with the bromination of phenol derivatives to introduce the bromine atom onto the aromatic ring. This is followed by coupling reactions to attach the amino and carboxylic acid functionalities. The use of protecting groups, such as Boc, ensures that intermediate steps proceed smoothly without unwanted side reactions.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers are increasingly adopting environmentally friendly methods to minimize waste and reduce energy consumption during chemical processes. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields and product quality.

In terms of biological activity, preliminary studies suggest that 3-(2-Bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid exhibits interesting properties that warrant further investigation. For instance, its ability to modulate enzyme activity or interact with cellular receptors could make it a valuable lead compound in drug discovery programs targeting specific diseases.

Looking ahead, collaborations between chemists and biologists will be crucial to fully harnessing the potential of this compound. By combining synthetic expertise with biological insights, researchers can design molecules with enhanced bioavailability, selectivity, and efficacy. Furthermore, computational tools such as molecular docking and machine learning algorithms are expected to play an increasingly important role in predicting and optimizing the properties of compounds like this one.

In conclusion, 3-(2-Bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid (CAS No. 1259990-33-4) is a versatile compound with significant potential in organic synthesis and pharmacology. Its unique structure enables participation in diverse chemical reactions, making it an invaluable tool for constructing complex molecules with therapeutic applications. As research continues to uncover new insights into its properties and uses, this compound will undoubtedly remain at the forefront of chemical innovation.